Cas no 2227702-72-7 ((2R)-1-methanesulfonyl-4-methylpentan-2-amine)

• Product Name: (2R)-1-methanesulfonyl-4-methylpentan-2-amine
• CAS No: 2227702-72-7
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 5895887
• PubChem ID: 94451360
• Update Time: 2025-05-23

(2R)-1-methanesulfonyl-4-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-4-methyl-1-(methylsulfonyl)pentan-2-amine
• 2-Pentanamine, 4-methyl-1-(methylsulfonyl)-, (2R)-
• (2R)-1-methanesulfonyl-4-methylpentan-2-amine
• EN300-1721535
• 2227702-72-7

• Inchi： 1S/C7H17NO2S/c1-6(2)4-7(8)5-11(3,9)10/h6-7H,4-5,8H2,1-3H3/t7-/m1/s1
• InChI Key： QVZZETZFYSNNSK-SSDOTTSWSA-N
• SMILES： C(S(C)(=O)=O)[C@H](N)CC(C)C

Computed Properties

• Exact Mass: 179.09799996g/mol
• Monoisotopic Mass: 179.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 315.6±25.0 °C(Predicted)
• pka: 8.96±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on (2R)-1-methanesulfonyl-4-methylpentan-2-amine

(2R)-1-Methanesulfonyl-4-Methylpentan-2-Amine: A Comprehensive Overview

The compound with CAS No. 2227702-72-7, commonly referred to as (2R)-1-methanesulfonyl-4-methylpentan-2-amine, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile reactivity and utility in modern chemical synthesis.

Methanesulfonyl groups are known for their strong electron-withdrawing properties, which can significantly influence the reactivity of the amine group in this compound. The presence of a 4-methyl substituent further adds to the steric and electronic complexity of the molecule, making it an interesting subject for both theoretical and experimental studies. Recent advancements in computational chemistry have allowed researchers to better understand the electronic distribution and steric effects within this molecule, providing valuable insights into its potential applications.

The synthesis of (2R)-1-methanesulfonyl-4-methylpentan-2-amine typically involves multi-step processes that require precise control over stereochemistry. One common approach involves the selective sulfonation of a chiral amine precursor, followed by subsequent purification steps to isolate the desired enantiomer. The use of chiral resolving agents and advanced chromatographic techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for exploring novel drug delivery systems and bioactive molecules. Recent studies have highlighted its potential as a building block for constructing complex bioactive compounds with specific pharmacokinetic profiles.

Moreover, the stereochemical integrity of (2R)-1-methanesulfonyl-4-methylpentan-2-amine plays a crucial role in its biological activity. Researchers have demonstrated that the (R)-configuration can significantly influence the compound's interaction with biological targets, such as enzymes and receptors. This has led to increased interest in using this compound as a chiral auxiliary in asymmetric synthesis, where it can facilitate the construction of other complex molecules with high enantioselectivity.

From an environmental perspective, the synthesis and handling of this compound are designed to minimize ecological impact. Modern green chemistry practices have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. This aligns with global efforts to promote sustainable chemical manufacturing while maintaining high standards of product quality.

In conclusion, (2R)-1-methanesulfonyl-4-methylpentan-2-amine (CAS No. 2227702-72-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and computational modeling continue to evolve, the future prospects for this compound are both exciting and promising.